Cas no 2138121-45-4 (3-(azetidin-3-yloxy)methyl-5-ethyl-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(azetidin-3-yloxy)methyl-5-ethyl-4-methyl-4H-1,2,4-triazole
• CAS No: 2138121-45-4
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6050364
• PubChem ID: 165499885
• Update Time: 2025-10-10

3-(azetidin-3-yloxy)methyl-5-ethyl-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yloxy)methyl-5-ethyl-4-methyl-4H-1,2,4-triazole
• 3-[(azetidin-3-yloxy)methyl]-5-ethyl-4-methyl-4H-1,2,4-triazole
• EN300-1146595
• 2138121-45-4

• Inchi： 1S/C9H16N4O/c1-3-8-11-12-9(13(8)2)6-14-7-4-10-5-7/h7,10H,3-6H2,1-2H3
• InChI Key： CBQSNEPXTCWOHQ-UHFFFAOYSA-N
• SMILES： O(CC1=NN=C(CC)N1C)C1CNC1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52Ų

Additional information on 3-(azetidin-3-yloxy)methyl-5-ethyl-4-methyl-4H-1,2,4-triazole

Research Brief on 3-(azetidin-3-yloxy)methyl-5-ethyl-4-methyl-4H-1,2,4-triazole (CAS: 2138121-45-4): Recent Advances and Applications

The compound 3-(azetidin-3-yloxy)methyl-5-ethyl-4-methyl-4H-1,2,4-triazole (CAS: 2138121-45-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of this triazole derivative as a scaffold for designing novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in developing selective kinase inhibitors, particularly targeting cancer-related pathways. The azetidine moiety in the structure appears to confer improved metabolic stability compared to similar compounds without this functional group.

Pharmacological investigations have revealed promising results for 3-(azetidin-3-yloxy)methyl-5-ethyl-4-methyl-4H-1,2,4-triazole in neurological applications. Research from the University of Cambridge showed its potential as a modulator of GABA receptors at nanomolar concentrations, suggesting possible applications in anxiety and epilepsy disorders. The ethyl and methyl substitutions at the 4 and 5 positions of the triazole ring were found to be critical for this activity.

From a synthetic chemistry perspective, novel routes to this compound have been developed that improve yield and purity. A 2024 Nature Protocols paper detailed a microwave-assisted synthesis method that reduces reaction times from hours to minutes while maintaining excellent enantioselectivity. This advancement is particularly important given the compound's increasing use in asymmetric synthesis and chiral drug development.

The compound's physicochemical properties have been extensively characterized in recent work. Studies indicate it has favorable logP and solubility profiles for CNS-penetrant drugs, with a measured pKa of 6.8 ± 0.2. These characteristics, combined with its demonstrated stability in physiological conditions, make it an attractive candidate for further pharmaceutical development.

Emerging applications in antibiotic development have also been reported. A multinational study published in Antimicrobial Agents and Chemotherapy identified derivatives of 3-(azetidin-3-yloxy)methyl-5-ethyl-4-methyl-4H-1,2,4-triazole as effective against multidrug-resistant Gram-positive bacteria, with MIC values in the 0.5-2 μg/mL range. The mechanism appears to involve inhibition of bacterial cell wall synthesis through a novel pathway.

In conclusion, 3-(azetidin-3-yloxy)methyl-5-ethyl-4-methyl-4H-1,2,4-triazole represents a versatile and pharmacologically interesting compound with applications spanning multiple therapeutic areas. Its unique structural features continue to inspire novel drug design strategies, and recent synthetic improvements have made it more accessible for research and development. Future studies will likely explore its potential in combination therapies and targeted drug delivery systems.